2-ethoxy-N-(thiophen-2-yl(thiophen-3-yl)methyl)benzamide
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Overview
Description
2-ethoxy-N-(thiophen-2-yl(thiophen-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C18H17NO2S2 and its molecular weight is 343.46. The purity is usually 95%.
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Scientific Research Applications
Structural Analysis and Molecular Interactions
The study of similar compounds to 2-ethoxy-N-(thiophen-2-yl(thiophen-3-yl)methyl)benzamide, such as 2-(thiophen-2-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethenyl]benzamide, has provided insights into molecular structure and interactions. Crystallographic analysis revealed that these compounds crystallize in specific space groups and their structures are stabilized by hydrogen bonds and π···π interactions, contributing to the understanding of their molecular conformations and potential reactivity (Sharma et al., 2016).
Synthetic Pathways and Derivatives
Research into the synthesis of benzamide derivatives, including those related to this compound, has led to the development of novel compounds with potential therapeutic applications. For example, the synthesis of benzodifuranyl, 1,3,5-triazines, oxadiazepines, and thiazolopyrimidines from similar precursors has been explored for their anti-inflammatory and analgesic properties, showcasing the versatility of these compounds in medicinal chemistry (Abu‐Hashem et al., 2020).
Biological Activities
Compounds structurally related to this compound have demonstrated significant biological activities. For instance, thiophene-3-carboxamide derivatives have shown antibacterial and antifungal activities, highlighting the potential of these compounds in developing new antimicrobial agents (Vasu et al., 2005). Additionally, benzamide derivatives have been evaluated for their anticancer activity, with several compounds exhibiting moderate to excellent efficacy against various cancer cell lines, suggesting their potential use in cancer therapy (Ravinaik et al., 2021).
Chemical Modifications and Reactions
The reactivity of benzamide derivatives, akin to this compound, has been explored in various chemical reactions. Studies on chemoselective N-benzoylation of aminophenols using benzoylisothiocyanates, and the ethoxychlorination and ethoxybromination of enamides, have provided valuable insights into the chemical properties and potential applications of these compounds in synthetic organic chemistry (Singh et al., 2017; Nocquet‐Thibault et al., 2014).
Mechanism of Action
Target of Action
Thiophene-based analogs, which this compound is a part of, have been found to interact with a variety of biological targets due to their versatile nature . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Mode of Action
It’s known that thiophene derivatives can interact with their targets in various ways, such as through electrophilic substitution reactions .
Biochemical Pathways
Thiophene derivatives are known to be involved in a variety of biochemical processes, including the formation of organic semiconductors .
Result of Action
Thiophene derivatives are known to exhibit a variety of pharmacological properties, such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
Action Environment
It’s known that the thiophen group can form a thinner electron conductive cathode electrolyte interphase to increase the thermal stability of certain compounds .
Properties
IUPAC Name |
2-ethoxy-N-[thiophen-2-yl(thiophen-3-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO2S2/c1-2-21-15-7-4-3-6-14(15)18(20)19-17(13-9-11-22-12-13)16-8-5-10-23-16/h3-12,17H,2H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUXPPXLJFMZZPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)NC(C2=CSC=C2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.